Cas no 2680874-96-6 (2-{1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}-1,3-thiazole-4-carboxylic acid
• CAS No: 2680874-96-6
• MF: C₁₂H₁₃F₃N₂O₃S
• MW: 322.303432226181
• CID: 5635338
• PubChem ID: 165926189
• Update Time: 2025-08-05

2-{1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28294232
• 2-{[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]methyl}-1,3-thiazole-4-carboxylic acid
• 2680874-96-6
• 2-{1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C12H13F3N2O3S/c13-12(14,15)11(20)17-3-1-7(2-4-17)5-9-16-8(6-21-9)10(18)19/h6-7H,1-5H2,(H,18,19)
• InChI Key： QCKIIKWDEXLQDS-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CC1CCN(C(C(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 322.05989794g/mol
• Monoisotopic Mass: 322.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-{1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}-1,3-thiazole-4-carboxylic acid

Professional Introduction to Compound with CAS No. 2680874-96-6 and Product Name: 2-{1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}-1,3-thiazole-4-carboxylic acid

Compound with the CAS number 2680874-96-6 and the product name 2-{1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}-1,3-thiazole-4-carboxylic acid represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties. The structural framework of this compound incorporates a piperidine moiety linked to a thiazole ring, both of which are well-documented scaffolds in drug discovery. The presence of a trifluoroacetyl group further enhances its potential as a pharmacophore, contributing to its unique chemical and biological characteristics.

The thiazole core is particularly noteworthy in medicinal chemistry due to its prevalence in biologically active compounds. Thiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of a piperidine ring into the molecular structure not only improves solubility but also modulates binding interactions with biological targets. This combination has been strategically employed in the development of drugs targeting various diseases, including neurological disorders and cancer.

The trifluoroacetyl group is another critical feature of this compound. Fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures can significantly influence the electronic properties of the molecule, leading to more potent and selective drug candidates. In the context of 2-{1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}-1,3-thiazole-4-carboxylic acid, the trifluoroacetyl moiety likely contributes to its interaction with biological targets by increasing hydrophobicity and stabilizing key functional groups.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel drug candidates. The structural features of this compound make it an attractive candidate for further investigation in several therapeutic areas. For instance, studies have shown that piperidine-thiazole hybrids exhibit promising activity against kinases and other enzymes involved in cancer progression. The specific arrangement of atoms in this molecule may allow it to disrupt key signaling pathways that are critical for tumor growth and survival.

In addition to its potential in oncology, this compound has shown promise in treating neurological disorders. Piperidine derivatives have been explored as ligands for neurotransmitter receptors, including serotonin and dopamine receptors. The thiazole ring further enhances its potential as a neuroactive agent by modulating receptor binding affinity and selectivity. Preliminary studies suggest that derivatives of this compound may have therapeutic effects on conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 2-{1-(2,2,2-trifluoroacetyl)piperidin-4-ylmethyl}-1,3-thiazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include the formation of the thiazole ring via cyclization reactions followed by functionalization with the piperidine moiety. The introduction of the trifluoroacetyl group typically involves fluorination or acylation reactions under controlled conditions to ensure high yield and purity.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. For example, it has shown inhibitory activity against certain kinases that are overexpressed in cancer cells. Additionally, it exhibits binding affinity for neurotransmitter receptors, suggesting potential therapeutic applications in psychiatry and neurology.

One of the most compelling aspects of this compound is its potential for further derivatization to enhance its pharmacological properties. Medicinal chemists can modify various functional groups within the molecule to optimize its potency, selectivity, and pharmacokinetic profile. For instance, replacing the trifluoroacetyl group with other fluorinated acyl groups or introducing additional substituents on the piperidine ring could lead to novel analogs with improved therapeutic efficacy.

The development of new drugs is often hampered by challenges such as poor solubility, rapid metabolism, and off-target effects. However, 2680874-96-6 addresses some of these issues through its unique structural design. The combination of a piperidine-thiazole core with a trifluoroacetyl group provides a balanced set of properties that enhance bioavailability and target specificity. This makes it an attractive candidate for further preclinical and clinical development.

Future research directions may include exploring the mechanism of action of this compound in greater detail. Understanding how it interacts with biological targets at a molecular level can provide valuable insights into its therapeutic potential and guide the design of more effective derivatives. Additionally, preclinical studies are needed to assess its safety profile and pharmacokinetic properties before moving into human trials.

In conclusion, 2680874-96-6 represents a significant contribution to the field of medicinal chemistry due to its innovative structure and promising pharmacological properties。 Its combination of a piperidine-thiazole core with a trifluoroacetyl group makes it a versatile scaffold for developing new drugs targeting various diseases。 Further research is warranted to fully explore its therapeutic potential。